![molecular formula C15H16FNO3 B7584659 5-Fluoro-2-[(1-hydroxycyclohexyl)methyl]isoindole-1,3-dione](/img/structure/B7584659.png)
5-Fluoro-2-[(1-hydroxycyclohexyl)methyl]isoindole-1,3-dione
Overview
Description
5-Fluoro-2-[(1-hydroxycyclohexyl)methyl]isoindole-1,3-dione is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. This compound is also known as FMI and has been found to have unique properties that make it a promising candidate for various applications in the field of medicine.
Mechanism of Action
The mechanism of action of FMI is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in various cellular processes. This inhibition leads to the disruption of cellular pathways, which results in the observed biological effects of FMI.
Biochemical and Physiological Effects:
FMI has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which leads to the death of these cells. FMI has also been found to inhibit the growth of various bacterial strains by disrupting their cellular pathways. Additionally, FMI has been found to reduce inflammation by inhibiting the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using FMI in lab experiments include its unique properties, which make it a promising candidate for various applications in the field of medicine. FMI has been extensively studied, and its biological effects have been well-characterized. However, the limitations of using FMI in lab experiments include its complex synthesis process, which requires a high level of expertise in organic chemistry.
Future Directions
There are several future directions for the study of FMI. One potential application of FMI is in the development of novel anticancer therapies. FMI has been found to have unique properties that make it a promising candidate for this application. Additionally, FMI has been found to have antimicrobial properties, which could be further explored for the development of novel antibiotics. Further research is also needed to fully understand the mechanism of action of FMI and its potential applications in the field of medicine.
Synthesis Methods
The synthesis of FMI involves a series of chemical reactions that are carried out in a laboratory setting. The process involves the use of various reagents and solvents to produce the final compound. The synthesis of FMI is a complex process that requires a high level of expertise in organic chemistry.
Scientific Research Applications
FMI has been extensively studied in scientific research due to its potential therapeutic applications. It has been found to have anticancer properties and has been tested in various cancer cell lines. FMI has also been found to have antimicrobial properties and has been tested against various bacterial strains. Additionally, FMI has been found to have anti-inflammatory properties and has been tested in various animal models.
Properties
IUPAC Name |
5-fluoro-2-[(1-hydroxycyclohexyl)methyl]isoindole-1,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16FNO3/c16-10-4-5-11-12(8-10)14(19)17(13(11)18)9-15(20)6-2-1-3-7-15/h4-5,8,20H,1-3,6-7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UITCMKMQNSXIQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CN2C(=O)C3=C(C2=O)C=C(C=C3)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4,4-trimethyl-N-[(1-methylimidazol-2-yl)methyl]cyclohexan-1-amine](/img/structure/B7584627.png)
![N-[1-(cyclopropylmethylcarbamoyl)cyclopentyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide](/img/structure/B7584655.png)
